Cas no 1313614-64-0 (6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1313614-64-0
• MF: C₉H₁₀BNO₄S
• MW: 239.056001186371
• MDL: MFCD15144786
• CID: 5243124
• Update Time: 2025-06-09

6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• Dihydro-6-methyl-2-(2-thienyl)-4H-1,3,6,2-dioxazaborocine-4,8(5H)-dione (ACI)
• 6-Methyl-2-(2-thienyl)-1,3,6,2-dioxazaborocane-4,8-dione
• 4H-1,3,6,2-Dioxazaborocine-4,8(5H)-dione, dihydro-6-methyl-2-(2-thienyl)- (ACI)
• 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione

• MDL： MFCD15144786
• Inchi： 1S/C9H10BNO4S/c1-11-5-8(12)14-10(15-9(13)6-11)7-3-2-4-16-7/h2-4H,5-6H2,1H3
• InChI Key： WWELVLHUROSDIA-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CC(=O)OB(C2=CC=CS2)O1

Additional information on 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione

Introduction to 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1313614-64-0)

6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1313614-64-0, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the dioxazaborocane family, a class of molecules known for their unique structural and electronic properties. The presence of a thiophene ring and a methyl substituent in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel therapeutic agents.

The dioxazaborocane core of this molecule is particularly noteworthy due to its ability to participate in various synthetic transformations, including cross-coupling reactions and boronic ester formation. These reactions are pivotal in modern drug discovery, enabling the efficient construction of complex molecular architectures. The thiophen-2-yl moiety further enhances the compound's versatility by introducing sulfur-based heterocyclic chemistry, which is frequently exploited in medicinal chemistry for its influence on biological activity and metabolic stability.

In recent years, there has been a surge in research focused on boronic acid derivatives as key components in pharmaceutical intermediates. The 6-methyl substituent in 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione plays a crucial role in modulating the electronic properties of the boron center, thereby influencing reaction outcomes. This fine-tuning of structure-property relationships is essential for optimizing synthetic pathways and improving yields in multi-step organic syntheses.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Boronic acids are well-known for their role as protease inhibitors and are integral to several FDA-approved drugs. The incorporation of a thiophene ring into the dioxazaborocane framework introduces additional opportunities for scaffold hopping and structure-based drug design. Thiophenes are ubiquitous in natural products and pharmaceuticals due to their ability to engage with biological targets through π-stacking interactions and hydrogen bonding.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has been instrumental in understanding the reactivity of compounds like 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione. Molecular modeling studies suggest that the thiophene ring can act as a directing group in transition-metal-catalyzed reactions, facilitating regioselective transformations. This insight has been leveraged to develop novel synthetic strategies for constructing heterocyclic frameworks found in drug candidates.

The pharmaceutical industry has increasingly recognized the importance of boronic acid derivatives in drug development. The ability to generate enantiomerically pure compounds via asymmetric synthesis has opened new avenues for creating chiral drugs with enhanced pharmacological profiles. The dioxazaborocane moiety's compatibility with asymmetric catalysis makes it an attractive choice for researchers aiming to develop enantiopure intermediates. This aligns with global trends toward greener and more sustainable synthetic methodologies.

Industrial applications of 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione are also emerging beyond academic research. Pharmaceutical companies are exploring its use as a building block for next-generation therapeutics targeting diseases such as cancer and inflammatory disorders. The compound's structural features make it amenable to modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

The synthesis of this compound involves multi-step organic transformations that highlight the intersection of traditional organic chemistry with modern catalytic techniques. Recent reports have demonstrated efficient synthetic routes that minimize waste and improve scalability. These methods often employ palladium or copper catalysts to facilitate key cross-coupling steps between the boron and thiophene components.

The role of computational tools in optimizing synthetic pathways cannot be overstated. By integrating experimental data with predictive models, chemists can rapidly screen potential reaction conditions before conducting costly laboratory trials. This approach has accelerated the discovery process for novel boronic acid derivatives like 6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione, ensuring that promising candidates are prioritized for further development.

In conclusion,6-methyl-2-(thiophen-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1313614-64-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its potential applications span across drug discovery pipelines—from intermediate synthesis to target-based inhibition—underscoring its importance as a chemical tool for medicinal chemists worldwide.